![molecular formula C8H6FN B581798 2-Ethynyl-3-fluoro-5-methylpyridine CAS No. 1372103-91-7](/img/structure/B581798.png)
2-Ethynyl-3-fluoro-5-methylpyridine
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Overview
Description
2-Ethynyl-3-fluoro-5-methylpyridine is a chemical compound with the empirical formula C8H6FN . It has a molecular weight of 135.14 . This compound is often used by researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of this compound is not well-documented in the available literature. Sigma-Aldrich, a supplier of the compound, does not provide analytical data for this product . A related compound, trifluoromethylpyridine, has been synthesized and used as a key structural motif in active agrochemical and pharmaceutical ingredients .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCC1=CN=C(C(F)=C1)C#C
. The InChI representation is InChI=1S/C8H6FN/c1-3-8-7(9)4-6(2)5-10-8/h1,4-5H,2H3
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 135.14 g/mol . It has a XLogP3-AA value of 1.6, indicating its lipophilicity . It has no hydrogen bond donors, two hydrogen bond acceptors, and one rotatable bond . Its exact mass and monoisotopic mass are both 135.048427358 g/mol . Its topological polar surface area is 12.9 Ų .Scientific Research Applications
Synthesis and Chemical Properties
- The efficient functionalization of pyridinylmethyl derivatives, such as in the synthesis of cognition-enhancing drug candidates, demonstrates the importance of fluoro-substituted pyridines in medicinal chemistry. The process involves chlorination, hydrolysis, and methanesulfonylation, highlighting the versatility of these compounds in synthesis (J. Pesti et al., 2000).
- Research into the synthesis of Methyl 4-Fluoro-3-methylpyridine-2-carboxylate from methyl 3-methylpyridine-2-carboxylate showcases the methodologies in modifying pyridine derivatives for further chemical and pharmaceutical applications (Shi Qunfeng et al., 2012).
Applications in Imaging and Radiolabeling
- Fluoromethyl analogs of 2-ethynylpyridine have been synthesized for potential ligands for imaging brain metabotropic glutamate subtype-5 receptors (mGluR5s) with positron emission tomography (PET), indicating the critical role of fluorinated pyridines in neuroimaging (F. Siméon et al., 2007).
- The development of herbicidal inhibitors of photosystem II (PSII) electron transport demonstrates the agricultural application of 2-fluoro-5-pyridyl derivatives. These compounds show excellent herbicidal activity against certain weeds, highlighting the potential for designing more effective and selective agrochemicals (Yuxiu Liu et al., 2005).
Molecular and Biological Research
- The intersection of allenylidenes and mesomeric betaines in compounds such as 1-methylpyridinium-2-acetylide illustrates the exploration of novel molecular structures with potential applications in materials science and molecular electronics (S. Haindl et al., 2016).
Safety and Hazards
2-Ethynyl-3-fluoro-5-methylpyridine is classified as an acute toxin (oral, dermal, inhalation) and can cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, or vapors, and to avoid contact with skin and eyes . It should be used only in a well-ventilated area and kept away from heat, sparks, open flames, and hot surfaces .
properties
IUPAC Name |
2-ethynyl-3-fluoro-5-methylpyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FN/c1-3-8-7(9)4-6(2)5-10-8/h1,4-5H,2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRWWIECDYMJKNF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1)C#C)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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